Cas no 791587-68-3 ((4-(4-Methylpiperidin-1-yl)-3-nitrophenyl)methanol)

• Product Name: (4-(4-Methylpiperidin-1-yl)-3-nitrophenyl)methanol
• CAS No: 791587-68-3
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD11541916
• CID: 4656357
• PubChem ID: 28963353
• Update Time: 2025-10-31

(4-(4-Methylpiperidin-1-yl)-3-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-1-piperidinyl)-3-nitrobenzenemethanol (ACI)
• [4-(4-Methylpiperidin-1-yl)-3-nitrophenyl]methanol
• C13328
• Benzenemethanol, 4-(4-methyl-1-piperidinyl)-3-nitro-
• 791587-68-3
• 4-(4-Methyl-1-piperidinyl)-3-nitrobenzenemethanol
• SCHEMBL3083173
• (4-(4-Methylpiperidin-1-yl)-3-nitrophenyl)methanol
• CPGZBKYOATXYFO-UHFFFAOYSA-N
• CS-0030843
• [4-(4-methyl-piperidin-1-yl)-3-nitro-phenyl]-methanol
• DTXSID801231274
• AKOS009249752
• CS-15364

• MDL： MFCD11541916
• Inchi： 1S/C13H18N2O3/c1-10-4-6-14(7-5-10)12-3-2-11(9-16)8-13(12)15(17)18/h2-3,8,10,16H,4-7,9H2,1H3
• InChI Key： CPGZBKYOATXYFO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(N2CCC(C)CC2)=CC=C(CO)C=1)=O

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on (4-(4-Methylpiperidin-1-yl)-3-nitrophenyl)methanol

The Compound CAS No. 791587-68-3: (4-(4-Methylpiperidin-1-yl)-3-nitrophenyl)methanol

The compound with CAS No. 791587-68-3, known as (4-(4-Methylpiperidin-1-yl)-3-nitrophenyl)methanol, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a methylpiperidine ring with a nitrophenyl group and a methanol moiety. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties and reactivity.

Methylpiperidine is a saturated six-membered ring containing one nitrogen atom and a methyl substituent, which contributes to the compound's stability and ability to form hydrogen bonds. The nitrophenyl group introduces electron-withdrawing effects, enhancing the molecule's reactivity in certain chemical reactions. The methanol group adds hydrophilic properties, making the compound suitable for polar solvents and biological systems.

Recent studies have highlighted the potential of (4-(4-Methylpiperidin-1-yl)-3-nitrophenyl)methanol in drug discovery and development. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key players in cellular signaling pathways associated with diseases such as cancer.

In addition to its biological applications, this compound has been explored in organic synthesis as an intermediate for constructing more complex molecules. Its ability to undergo nucleophilic substitution and elimination reactions makes it valuable in multi-step synthesis routes. Furthermore, the presence of the nitro group enables selective reduction reactions, allowing for the generation of derivatives with diverse functional groups.

From a synthetic perspective, (4-(4-Methylpiperidin-1-yl)-3-nitrophenyl)methanol can be prepared through various routes, including nucleophilic aromatic substitution and reductive amination. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes.

One of the most exciting developments involving this compound is its application in medicinal chemistry as a lead molecule for anti-inflammatory agents. Studies have demonstrated that it exhibits anti-inflammatory properties by modulating key inflammatory pathways, suggesting its potential as a novel therapeutic agent.

In conclusion, (4-(4-Methylpiperidin-1-yl)-3-nitrophenyl)methanol (CAS No. 791587-68-3) is a multifaceted compound with significant potential across various fields of chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs and materials.